Cas no 2229519-29-1 (O-({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)hydroxylamine)

• Product Name: O-({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)hydroxylamine
• CAS No: 2229519-29-1
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6447220
• PubChem ID: 165762686
• Update Time: 2025-06-09

O-({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)hydroxylamine
• 2229519-29-1
• O-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine
• EN300-1747950

• Inchi： 1S/C8H13N3O/c9-12-6-7-5-11-4-2-1-3-8(11)10-7/h5H,1-4,6,9H2
• InChI Key： RPSBDMCEDKZIMM-UHFFFAOYSA-N
• SMILES： O(CC1=CN2C(CCCC2)=N1)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on O-({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)hydroxylamine

Recent Advances in the Study of O-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine (CAS: 2229519-29-1)

The compound O-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine (CAS: 2229519-29-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of O-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine as a versatile scaffold for the development of novel inhibitors targeting various enzymes and receptors. Its imidazo[1,2-a]pyridine core, combined with the hydroxylamine moiety, provides a unique pharmacophore that can be tailored for specific biological targets. Researchers have explored its potential in modulating key pathways involved in inflammation, oncology, and infectious diseases.

One of the most promising applications of this compound lies in its ability to act as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. Preliminary in vitro studies have demonstrated its efficacy in inhibiting HDAC activity at nanomolar concentrations, with a favorable selectivity profile compared to existing inhibitors. These findings suggest its potential as a lead compound for the development of next-generation epigenetic therapies.

In addition to its HDAC inhibitory activity, O-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine has shown promise in targeting bacterial pathogens. Recent research has identified its ability to disrupt bacterial biofilm formation, a critical factor in antibiotic resistance. Mechanistic studies indicate that the compound interferes with quorum-sensing pathways, thereby reducing virulence and enhancing the efficacy of conventional antibiotics.

The synthesis of O-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine has also seen advancements, with new methodologies offering improved yields and scalability. Recent publications describe a streamlined synthetic route that utilizes catalytic C-H activation, reducing the number of steps and minimizing the use of hazardous reagents. This progress is critical for enabling large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this compound. Early-stage in vivo studies have revealed issues related to bioavailability and metabolic stability, prompting efforts to design derivatives with enhanced drug-like properties. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations.

In conclusion, O-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine (CAS: 2229519-29-1) represents a compelling area of research with broad therapeutic potential. Its dual role as an epigenetic modulator and antibacterial agent underscores its versatility, while recent synthetic advancements pave the way for further exploration. Continued investigation into its mechanisms of action and optimization of its pharmacological profile will be essential for translating these findings into clinical applications.